Cas no 138091-52-8 (1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester)

• Product Name: 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester
• CAS No: 138091-52-8
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 1250339
• PubChem ID: 389488
• Update Time: 2025-06-13

1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester
• tert-butyl 4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• DB-299227
• 8-t-Butyloxycarbonyl-1-phenyl-1,8-triazaspiro[4,5]-decan-4-one
• CHEMBL1973092
• 1-phenyl-8-tert-butoxycabonyl-1,3,8-triazaspiro[4.5]-decan-4-one
• BNYZRZNNKWZTKG-UHFFFAOYSA-N
• NSC-685710
• A909588
• SCHEMBL318858
• 4-Oxo-1-phenyl-1,3,8-triaza-spiro[4,5]decane-8-carboxylic acid tert-butyl ester
• NCI60_030821
• NSC685710
• 8-(t-butoxycarbonyl)-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-one
• tert-Butyl4-oxo-1-phenyl-1,3,8-triazaspiro[4.5]decane-8-carboxylate
• 8-(tert-Butoxycarbonyl)-1-phenyl-1,3,8-triazaspiro[4,5]decan-4-one
• TQP0730
• 4-oxo-1-phenyl-1,3,8-triaza-spiro[4.5]decane-8-carboxylic acid tert-butyl ester
• 138091-52-8
• 8-(tert.Butyloxycarbonyl)-1-phenyl-1,3,8-triaza-spiro[4.5]decan-4-one
• tert-butyl 1-oxo-4-phenyl-2,4,8-triazaspiro[4.5]decane-8-carboxylate

• Inchi： 1S/C18H25N3O3/c1-17(2,3)24-16(23)20-11-9-18(10-12-20)15(22)19-13-21(18)14-7-5-4-6-8-14/h4-8H,9-13H2,1-3H3,(H,19,22)
• InChI Key： BNYZRZNNKWZTKG-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(=O)OC(C)(C)C)CC2)N(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 331.18975
• Monoisotopic Mass: 331.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.9Ų

Experimental Properties

• PSA: 61.88

1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester Security Information

• Storage Condition：(BD586988)

Additional information on 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester

Introduction to 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester (CAS No. 138091-52-8) in Modern Chemical Biology

The compound 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester, identified by the CAS number 138091-52-8, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic triazine derivative exhibits a unique structural framework characterized by a spiro linkage between a triazine ring and a decane moiety, further functionalized with an ester group and an oxo substituent. Such structural complexity often underpins remarkable biological activity, making this compound a subject of intense investigation for its potential applications in drug discovery and therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic scaffolds in designing novel bioactive molecules. The triazine core in 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester serves as an excellent platform for modulating biological pathways due to its ability to engage with various biological targets through hydrogen bonding and hydrophobic interactions. The spirocyclic arrangement introduces rigidity to the molecule, which can enhance binding affinity and selectivity towards specific enzymes or receptors. This structural motif has been explored in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents where precise molecular recognition is crucial.

The presence of the 4-oxo substituent and the 1,1-dimethylethyl ester group further diversifies the pharmacophoric features of this compound. The oxo group can act as a hydrogen bond acceptor, improving interactions with polar residues in protein active sites, while the bulky tert-butyl ester moiety can enhance solubility and metabolic stability. These features make 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester a promising candidate for further derivatization and optimization.

In the context of contemporary research, this compound has been investigated for its potential role in modulating inflammatory pathways. Studies suggest that spirocyclic triazines can interact with cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes involved in prostaglandin synthesis. The structural peculiarities of CAS No. 138091-52-8 may allow it to selectively inhibit these enzymes without significant side effects associated with non-selective inhibitors like nonsteroidal anti-inflammatory drugs (NSAIDs). Preliminary in vitro assays have demonstrated promising anti-inflammatory activity comparable to known therapeutics but with improved selectivity profiles.

Additionally, the compound’s ability to cross the blood-brain barrier has been explored due to its lipophilic nature imparted by the spirocyclic structure and ester group. This characteristic is particularly relevant for developing treatments targeting central nervous system (CNS) disorders such as neurodegenerative diseases or pain management conditions. Researchers are leveraging computational modeling techniques to predict how 1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester might interact with CNS-specific targets like ion channels or neurotransmitter receptors.

The synthetic pathways for obtaining this compound have also been refined to ensure high yield and purity. Modern synthetic methodologies involving transition metal-catalyzed reactions and asymmetric synthesis have enabled the efficient construction of complex spirocyclic frameworks. These advancements not only facilitate large-scale production but also allow for rapid screening of analogs with modified substituents to fine-tune biological activity.

Future directions in research on CAS No. 138091-52-8 include exploring its potential as an antiviral agent or anticancer drug. The triazine scaffold is known to exhibit broad-spectrum bioactivity due to its versatility in forming hydrogen bonds and participating in metal coordination interactions. By incorporating additional functional groups or exploring different spirocyclic motifs derived from this core structure, scientists aim to uncover novel mechanisms of action that could lead to breakthrough treatments against challenging diseases.

In conclusion,1,3,8-Triazaspiro[4.5]decane-8-carboxylic acid, 4-oxo-1-phenyl-,1,1-dimethylethyl ester stands as a testament to the innovative potential of heterocyclic chemistry in addressing unmet medical needs. Its unique structural features combined with promising preclinical data position it as a valuable scaffold for further development in chemical biology and pharmaceutical sciences.